Cas no 427-01-0 (geissospermine)

geissospermine structure
geissospermine structure
Product name:geissospermine
CAS No:427-01-0
MF:C40H48N4O3
MW:632.83413028717
CID:1515266
PubChem ID:90478935

geissospermine Chemical and Physical Properties

Names and Identifiers

    • geissospermine
    • BRN 0076217
    • Corynan-17-oic acid, 19,20-didehydro-16-((10-beta,13-beta,21-beta)-23-deoxy-21,22-dihydro-11-oxa-12,24-secostrychnidin-10-yl)-, methyl ester, (16R,19E)-
    • methyl (2R)-[(3aR,9S,11aS,11bS,12S,13aS,14S)-14-ethyl-2,3,11a,12,13,13a-hexahydro-11H,11bH-1,12-ethano[1,3]oxazino[3,4,5-lm]pyrrolo[2,3-d]carbazol-9-yl][(2R,3E,12bS)-3-ethylidene-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]ethanoate
    • (16R,19E)-19,20-Didehydro-16-[(10β,13β,21S)-23-deoxy-21,22-dihydro-11-oxa-12,24-secostrychinidin-10-yl]corynan-17-oic acid methyl ester
    • methyl (2R)-[(3aR,9S,11aS,11bS,12S,13aS,14S)-14-ethyl-2,3,11a,12,13,13a-hexahydro-11H,11bH-1,12-ethano[1,3]oxazino[3,4,5-lm]pyrrolo[2,3-d]carbazol-9-yl][(2R,3E,12bS)-3-ethylidene-1,2,3,4,6,7,12,12b-octahydroindo
    • CORYNAN-17-OIC ACID, 19,20-DIDEHYDRO-16-((10.BETA.,13.BETA.,21.BETA.)-23-DEOXY-21,22-DIHYDRO-11-OXA-12,24-SECOSTRYCHNIDIN-10-YL)-, METHYL ESTER, (16R,19E)-
    • 427-01-0
    • DTXSID201317369
    • 8QA0HO25M6
    • 4-27-00-09620 (Beilstein Handbook Reference)
    • GEISSOSPERMINE [MI]
    • UNII-8QA0HO25M6
    • Inchi: InChI=1S/C40H48N4O3/c1-4-23-21-43-17-15-40-30-11-7-9-13-32(30)44-37(40)29(27(23)19-34(40)43)22-47-38(44)35(39(45)46-3)28-18-33-36-26(14-16-42(33)20-24(28)5-2)25-10-6-8-12-31(25)41-36/h5-13,23,27-29,33-35,37-38,41H,4,14-22H2,1-3H3/b24-5+
    • InChI Key: ISDWYSGTYITCHG-ZXKDJJQISA-N
    • SMILES: CCC1CN2CCC34C2CC1C1COC(C(C2CC5N(CCc6c5[nH]c5ccccc65)C\C2=C/C)C(=O)OC)N(C31)c1ccccc41

Computed Properties

  • Exact Mass: 632.372641
  • Monoisotopic Mass: 632.372641
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 5
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.052
  • Topological Polar Surface Area: 61

Experimental Properties

  • Density: 1.0860 (rough estimate)
  • Melting Point: 213-214° (dec)
  • Boiling Point: 668.25°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.6000 (estimate)
  • Specific Rotation: D20 -101° (ethanol)

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